Cas no 1242302-90-4 (2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole)

• Product Name: 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole
• CAS No: 1242302-90-4
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 842769
• PubChem ID: 71464256
• Update Time: 2025-06-08

2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole
• 2-(4-Methoxyphenyl)-5-methyl-1,3-benzothiazole
• Benzothiazole, 2-(4-methoxyphenyl)-5-methyl-
• 1242302-90-4
• DTXSID00856024

• Inchi： 1S/C15H13NOS/c1-10-3-8-14-13(9-10)16-15(18-14)11-4-6-12(17-2)7-5-11/h3-9H,1-2H3
• InChI Key： CMSXNGNJYGGQGW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OC)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 255.07178521g/mol
• Monoisotopic Mass: 255.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole

Introduction to 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole (CAS No: 1242302-90-4)

2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole, identified by its Chemical Abstracts Service (CAS) number 1242302-90-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]thiazole class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole, particularly the presence of a methoxy group at the para position of the phenyl ring and a methyl substituent at the 5-position of the benzo[d]thiazole core, contribute to its unique chemical properties and biological interactions.

The benzo[d]thiazole moiety is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of substituents such as the methoxy and methyl groups can modulate the electronic and steric properties of the molecule, thereby influencing its binding affinity to biological targets. In recent years, there has been a growing interest in developing novel benzo[d]thiazole derivatives as potential drug candidates due to their structural diversity and functional versatility.

2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole has been studied for its potential role in modulating various biological pathways. One of the most promising areas of research involves its application in oncology. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors that are implicated in cancer cell proliferation and survival. The methoxy group at the phenyl ring is particularly noteworthy, as it can enhance the solubility and bioavailability of the molecule, making it more suitable for systemic administration.

In addition to its oncological potential, 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, neurodegenerative diseases, and autoimmune conditions. By targeting inflammatory pathways, this compound may offer therapeutic benefits in managing these conditions. Recent studies have highlighted its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are key mediators of inflammation.

The structural motif of 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole also makes it a valuable scaffold for drug design. The benzo[d]thiazole core provides a rigid framework that can be further modified to optimize binding interactions with biological targets. Computational modeling and virtual screening techniques have been employed to identify potential derivatives with enhanced potency and selectivity. These approaches have led to the discovery of several novel analogs that show promising preclinical activity in various disease models.

Another area of interest involves the antimicrobial properties of 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole. With the rise of antibiotic-resistant strains, there is an urgent need for new antimicrobial agents. Benzo[d]thiazole derivatives have demonstrated efficacy against a wide range of bacterial and fungal pathogens. The methoxy group in this compound may contribute to its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways. Further research is needed to fully elucidate its mechanism of action and assess its potential as an antimicrobial therapeutic.

The synthesis of 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate aryl halides or alkynes with thioamides or thioureas, followed by functional group modifications such as methylation and methoxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

In conclusion, 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole (CAS No: 1242302-90-4) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases, including cancer, inflammation, and infections. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it towards clinical development. As our understanding of biological pathways continues to expand, compounds like 2-(4-Methoxyphenyl)-5-methylbenzo[d]thiazole are poised to play a crucial role in shaping the future of medicine.